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Compound of Interest

L-Leucine benzyl ester p-
Compound Name:
toluenesulfonate

Cat. No.: B555005

L-Leucine Benzyl Ester p-Toluenesulfonate: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical properties, structure,
and synthesis of L-Leucine benzyl ester p-toluenesulfonate. This compound serves as a
crucial building block in peptide synthesis and various other applications within pharmaceutical
and chemical research.

Core Chemical Properties

L-Leucine benzyl ester p-toluenesulfonate is a white to off-white crystalline powder.[1] Itis a
salt composed of the benzyl ester of the amino acid L-leucine and the p-toluenesulfonate
anion. This salt form enhances the stability and handling of the L-leucine benzyl ester. Key
gquantitative properties are summarized in the table below for easy reference.
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Property Value Source(s)
Molecular Formula C20H27NOsS [2][3]
Molecular Weight 393.5 g/mol [2][3]
Melting Point 153-160 °C [3]

Boiling Point 302.5 °C at 760 mmHg [3]

Flash Point 157.6 °C [3]
Solubility Soluble in Methanol [3]
Storage Temperature 2-8°C [3]

CAS Number 1738-77-8 [3114]

Chemical Structure

The structure of L-Leucine benzyl ester p-toluenesulfonate consists of three main
components: the L-leucine core, a benzyl ester protecting group on the carboxylic acid
functionality, and a p-toluenesulfonate counter-ion associated with the protonated amino group.

IUPAC Name: benzyl (2S)-2-amino-4-methylpentanoate;4-methylbenzenesulfonic acid[2]

SMILES: CC1=CC=C(C=C1)S(=0)(=0)0.CC(C)C--INVALID-LINK--N[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555005#l-leucine-benzyl-ester-p-toluenesulfonate-
chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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